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Compound of Interest

Compound Name: Glyco-snap-1
CAS No.: 188849-81-2
Cat. No.: B1225759
Get Quote
. J

Part 1: Executive Safety Directives

Immediate Action Required: Treat Glyco-SNAP-1 (N-(3-D-Glucopyranosyl)-N2-acetyl-S-nitroso-
D,L-penicillaminamide) as a temperature- and light-sensitive Nitric Oxide (NO) Donor.[1]
Improper disposal can lead to uncontrolled gas evolution and pressure buildup in waste
containers.[1]

Critical Handling Rules

+ Do Not Autoclave: Thermal decomposition releases nitric oxide gas rapidly.[1]

e Segregate from Reducing Agents: Contact with reducing agents (e.g., DTT, ascorbate) or
metal ions (Cu?*) triggers rapid NO release.[1]

e Visual Indicator: The compound is green in its active S-nitrosothiol form.[1][2] A transition to
colorless/off-white indicates decomposition to the disulfide and loss of NO-donating capacity

[1].[1][2]

Part 2: Technical Identification & Hazard Profile
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Understanding the chemical stability of Glyco-SNAP-1 is prerequisite to safe disposal.[1]
Unlike standard organic waste, this compound possesses a labile S-NO bond intended to
cleave under physiological conditions.[1]

Property Specification

Chemical Name Glyco-SNAP-1

CAS Number 188849-81-2

Molecular Formula C13H23N30sS

Active Moiety S-nitroso-N-acetylpenicillamine (SNAP) core
Appearance Green solid (active); Colorless/White (inactive)

Water-soluble (enhanced by glucopyranosyl

Solubility |
group

) Nitric Oxide (NO) gas release; Vasodilation
Primary Hazard
upon exposure

N Nitric Oxide, N-acetyl-D-penicillamine disulfide
Decomposition Products o
derivative, Glucose

Part 3: Disposal Protocols
Protocol A: Solid Waste (Expired or Unused Reagent)

Use this workflow for dry powder found in vials.[1]
o Assessment: Check the color.

o Green: Active NO donor.[1][3]

o White/Pale Yellow: Decomposed/Inactive.[1]

e Primary Containment: Keep the substance in its original glass vial if possible. Do not transfer
to a metal container.

» Labeling: Affix a hazardous waste label clearly marked:
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o "Contains Nitric Oxide Donor (Glyco-SNAP-1)"

o "Potential Gas Generator - Do Not Seal Tightly"[1]

» Secondary Containment: Place the vial inside a clear plastic bag or secondary plastic jar.

e Disposal Stream: Route to High Hazard/Reactive Chemical Waste.[1]

Protocol B: Liquid Waste (Reaction Mixtures & Stock
Solutions)

Use this workflow for cell culture media or buffers containing Glyco-SNAP-1.[1]
Mechanism: In aqueous solution, Glyco-SNAP-1 decomposes with a half-life (

) of approximately 30 hours at pH 7.4, releasing NO and forming the disulfide [2].[1]

¢ Quenching (Recommended for High Concentrations >10 mM):
o Place the solution in a chemical fume hood.[1]
o Expose the solution to ambient light and air for 24-48 hours.[1]
o Endpoint: Monitor for the disappearance of the green tint.

e pH Adjustment: Ensure the pH is between 6 and 8. Avoid strong acidification, which
accelerates NO release.[1]

e Collection:
o Pour into a dedicated Aqueous Chemical Waste container.[1]

o Vented Cap Rule: Use a vented cap or leave the cap slightly loose for the first 24 hours in
the waste storage area to prevent pressure buildup from residual NO off-gassing.[1]

e Segregation: Do NOT mix with waste streams containing:

o Reducing agents (DTT, TCEP, Mercaptoethanol).[1]
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o Transition metals (Iron, Copper waste).[1]
o Strong acids.[1]

Part 4: Decision Logic & Workflow

The following diagram illustrates the decision-making process for disposing of Glyco-SNAP-1,
ensuring safety through visual validation of the chemical state.

Identify Glyco-SNAP-1 Waste

Check Physical State

Solid (Powder) Liquid (Solution)

Quench in Fume Hood
(Light Exposure, 24-48h)

No (Still Green)
Active NO Donor Decomposed >
(High Hazard) (Standard Hazard) Color Faded?

Solid Hazardous Waste
Label: 'NO Donor'

Aqueous Chemical Waste
(Vented Cap)

Click to download full resolution via product page

Figure 1: Decision matrix for Glyco-SNAP-1 disposal based on physical state and colorimetric
activity indicators.
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Part 5: Chemical Compatibility & Incompatibility
Matrix

Safe disposal requires strict segregation.[1] The table below details specific incompatibilities
that must be avoided in the waste stream.

Incompatibility Group Example Reagents Consequence of Mixing

Rapid NO Release: Thiols
attack the S-NO bond

(transnitrosation), accelerating

Dithiothreitol (DTT),
Thiol-Based Reductants

-Mercaptoethanol
gas evolution [3].[1]

Catalytic Decomposition: Trace
. ) metal ions catalyze the
Transition Metals CuClz, FeCls, Hemoglobin _
breakdown of RSNOs, causing

pressure spikes.[1]

Destabilization: Promotes
Strong Acids HCI, H2SOa4 homolytic cleavage of the S-N
bond.[1]

) Reduction: Reduces the
) TCEP (Tris(2- ) o )
Phosphines ] nitrosothiol, liberating NO gas.
carboxyethyl)phosphine) o
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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